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Compound of Interest

Compound Name: 2,5-Dimethylbenzoxazole

Cat. No.: B1361385

In-Depth Technical Guide: 2,5-
Dimethylbenzoxazole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 2,5-Dimethylbenzoxazole, a heterocyclic organic compound with applications in
various research domains, including organic synthesis and medicinal chemistry.

Core Molecular Data

2,5-Dimethylbenzoxazole is a substituted benzoxazole derivative. Its fundamental molecular
characteristics are summarized below.

Property Value Citations
Molecular Formula CoHaNO [11[2113114]
Molecular Weight 147.17 g/mol [2][4]
Exact Mass 147.07 g/mol [2]

) C: 73.45%, H: 6.16%, N:
Elemental Analysis [2]
9.52%, O: 10.87%

CAS Registry Number 5676-58-4 [11[3]
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Physicochemical Properties

A collection of key physical and chemical properties of 2,5-Dimethylbenzoxazole are detailed
in the following table, providing essential data for experimental design and execution.

Property Value Citations
Appearance Brown liquid [1]

Boiling Point 215-218°C [1][5]
Density 1.088 - 1.09 g/mL [1][5]
Solubility in Water Insoluble [1]
Storage Room temperature, sealed, dry  [5]

Logical Relationship: Synthesis Pathway

The synthesis of 2,5-Dimethylbenzoxazole can be achieved through the condensation of o-
aminophenol with an appropriate carboxylic acid or its derivative. The following diagram
illustrates the conceptual workflow for a common synthetic route.
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Caption: Conceptual workflow for the synthesis of 2,5-Dimethylbenzoxazole.

Experimental Protocol: Synthesis of 2,5-
Dimethylbenzoxazole

While specific experimental details can vary, a general protocol for the synthesis of 2,5-
Dimethylbenzoxazole via the condensation of an o-aminophenol derivative and a carboxylic
acid derivative is outlined below. This protocol is a representative example and may require
optimization based on laboratory conditions and desired yield.

Materials:
e 2-Amino-4-methylphenol
» Acetic anhydride or Acetyl chloride

e Asuitable solvent (e.g., toluene, xylene, or glacial acetic acid)
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e Neutralizing agent (e.g., sodium bicarbonate solution)
e Drying agent (e.g., anhydrous sodium sulfate)
Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve 2-amino-4-methylphenol in the chosen solvent.

Addition of Reagent: Slowly add a stoichiometric equivalent of acetic anhydride or acetyl
chloride to the solution. The reaction may be exothermic.

Reflux: Heat the reaction mixture to reflux for a period of 2-4 hours. The progress of the
reaction can be monitored by Thin Layer Chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. If an acidic
solvent was used, carefully neutralize it with a base such as sodium bicarbonate solution.

Extraction: Transfer the mixture to a separatory funnel. Extract the product into an organic
solvent like ethyl acetate. Wash the organic layer with brine.

Drying and Evaporation: Dry the organic layer over anhydrous sodium sulfate, filter, and
remove the solvent under reduced pressure using a rotary evaporator.

Purification: The crude product can be purified by vacuum distillation or column
chromatography to yield pure 2,5-Dimethylbenzoxazole.

Applications in Research

2,5-Dimethylbenzoxazole serves as a valuable building block in several areas of chemical
research.[5] Its rigid, aromatic structure and photophysical properties make it a target for
development in various fields.[5]

Key Application Areas:

» Pharmaceutical Intermediates: It is used as an intermediate in the synthesis of more
complex molecules for pharmaceutical applications.[5]
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o Fluorescent Dyes: The benzoxazole core is a known fluorophore, making its derivatives
useful in the development of fluorescent dyes and optical brighteners.[5]

e Luminescent Materials: It is employed in research for luminescent materials, with potential
applications in Organic Light Emitting Diodes (OLEDs) and chemical sensors.[5]

e Medicinal Chemistry: The compound is explored in the design of new bioactive compounds

that may exhibit antimicrobial or anti-inflammatory activities.[5]

The following diagram illustrates the logical relationship between the core structure and its

potential applications.
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Caption: Applications of 2,5-Dimethylbenzoxazole in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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